Cas no 49673-40-7 (2,3-Bis(2,6-dimethylphenylimino)butane)

• Product Name: 2,3-Bis(2,6-dimethylphenylimino)butane
• CAS No: 49673-40-7
• MF: C₂₀H₂₄N₂
• MW: 292.417964935303
• CID: 2669583
• PubChem ID: 589661
• Update Time: 2025-04-21

2,3-Bis(2,6-dimethylphenylimino)butane Chemical and Physical Properties

Names and Identifiers

• N,N'-(1,2-Dimethylethanediylidene)bis(2,6-dimethylaniline)
• Benzenamine, N,N'-(1,2-dimethyl-1,2-ethanediylidene)bis[2,6-dimethyl-
• SCHEMBL4351696
• 2-N,3-N-bis(2,6-dimethylphenyl)butane-2,3-diimine
• 2,3-bis(2,6-dimethylphenylimino)butane
• 2,3-bis(2',6'-dimethylphenyl-imino)-butane
• N-((E,2E)-2-[(2,6-Dimethylphenyl)imino]-1-methylpropylidene)-2,6-dimethylaniline #
• SCHEMBL4351689
• N-(2,6-dimethylphenyl)-N-{2-[(2,6-dimethylphenyl)imino]-1-methylpropylidene}amine
• AP-372/40702789
• 2,3-bis(2',6'-dimethylphenyl-imino)butane
• XFRDTZDCMXJTNJ-KSTNYAOJSA-N
• 1,4-bis(2,6-dimethylphenyl)-2,3-dimethyl-1,4-diazabuta-1,3-diene
• Benzenamine, N,N'-(1,2-dimethyl-1,2-ethanediylidene)bis*2,6-dimethyl-
• MFCD03838853
• 2,3-Bis[(N-2,6-dimethylphenyl)imino]-butane
• XFRDTZDCMXJTNJ-UHFFFAOYSA-N
• 49673-40-7
• 2,3-Bis(2,6-dimethylphenylimino)butane

• Inchi： 1S/C20H24N2/c1-13-9-7-10-14(2)19(13)21-17(5)18(6)22-20-15(3)11-8-12-16(20)4/h7-12H,1-6H3/b21-17+,22-18+
• InChI Key： XFRDTZDCMXJTNJ-KSTNYAOJSA-N
• SMILES： N(=C(/C)\C(\C)=N\C1C(C)=CC=CC=1C)/C1C(C)=CC=CC=1C

Computed Properties

• Exact Mass: 292.193948774Da
• Monoisotopic Mass: 292.193948774Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 363
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 24.7Ų